1-(pyridin-2-ylmethyl)-1H-pyrazol-5-amine
Description
1-(Pyridin-2-ylmethyl)-1H-pyrazol-5-amine, otherwise known as Pyrrolidine-2-ylmethylpyrazole, is an organic compound with a variety of uses in scientific research. It is an alkyl-substituted pyrazole, a type of heterocyclic compound containing an oxygen, nitrogen, and carbon. Pyrrolidine-2-ylmethylpyrazole is a colorless solid that is soluble in organic solvents. It has been used in a number of biochemical and physiological studies, as well as in laboratory experiments, due to its unique properties.
Scientific Research Applications
Antimicrobial Properties
The pyrimidine moiety, including derivatives like 2-(pyridin-2-yl) pyrimidine, has demonstrated antimicrobial activity. Researchers have explored its potential as an antimicrobial agent against various pathogens, including bacteria and fungi .
Antiviral Applications
Pyrimidine derivatives have also shown promise as antiviral compounds. Their activity against viral infections has been investigated, making them potential candidates for drug development in the fight against viral diseases .
Antitumor Effects
Compounds containing the pyrimidine core, such as 2-(pyridin-2-yl) pyrimidine, have been studied for their antitumor properties. Researchers have explored their impact on cancer cells, aiming to develop novel therapies for cancer treatment .
Antifibrotic Potential
Anti-fibrotic drugs are crucial for managing fibrotic diseases. In particular, compounds like 2-(pyridin-2-yl) pyrimidine have been evaluated for their ability to inhibit fibrosis. Studies have shown that certain derivatives effectively reduce collagen expression and hydroxyproline content, suggesting their potential as novel anti-fibrotic agents .
Collagen Prolyl 4-Hydroxylases Inhibition
Collagen prolyl 4-hydroxylases play a key role in collagen synthesis. Some pyrimidine derivatives, including 2-(pyridin-2-yl) pyrimidine, have been investigated for their inhibitory effects on these enzymes. Understanding their impact on collagen metabolism is essential for developing therapeutic strategies against fibrosis .
Other Biological Activities
Beyond the mentioned applications, ongoing research explores additional biological activities associated with 2-(pyridin-2-yl) pyrimidine. These may include interactions with specific receptors, enzymatic inhibition, or modulation of cellular pathways .
properties
IUPAC Name |
2-(pyridin-2-ylmethyl)pyrazol-3-amine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H10N4/c10-9-4-6-12-13(9)7-8-3-1-2-5-11-8/h1-6H,7,10H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DYEWBRJGUHYRQJ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=NC(=C1)CN2C(=CC=N2)N |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H10N4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
174.20 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-(pyridin-2-ylmethyl)-1H-pyrazol-5-amine | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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